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Compound of Interest

Compound Name: Benzaldehyde oxime

Cat. No.: B015908 Get Quote

Technical Support Center: Benzaldehyde Oxime
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Benzaldehyde oxime.
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Issue Possible Cause(s) Resolution

Accidental Skin or Eye Contact

Inadequate Personal

Protective Equipment (PPE),

splash during handling.

Skin Contact: Immediately

flush skin with plenty of soap

and water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

[1] Eye Contact: Immediately

flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Seek

immediate medical attention.

[1]

Inhalation of Dust or Vapors

Insufficient ventilation,

improper handling of solid

material.

Move the individual to fresh air

immediately. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.[1]

Spill of Benzaldehyde Oxime
Improper storage, handling

error.

Evacuate personnel from the

area. Wear appropriate PPE,

including respiratory

protection. For solid spills,

sweep up or vacuum the

material and place it into a

suitable, closed container for

disposal. Avoid generating

dust.[1] For liquid spills, absorb

with an inert material and

place in a sealed container for

disposal. Ensure adequate

ventilation.

Crystallization of Liquid

Benzaldehyde Oxime

Storage at a low temperature

(Melting Point: ~30°C).

The product may be a solid,

liquid, or a
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solidified/supercooled melt. If

solid, it can be gently warmed

to melt. Store below +30°C to

maintain consistency.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with Benzaldehyde oxime?

Benzaldehyde oxime is irritating to the eyes, skin, and respiratory system.[1] It may be

harmful if swallowed, in contact with skin, or if inhaled.

What personal protective equipment (PPE) is required when handling Benzaldehyde oxime?

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if

dust is generated.[1]

How should Benzaldehyde oxime be stored?

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible substances such as strong oxidizing agents.[1]

What is the proper procedure for disposing of Benzaldehyde oxime waste?

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[1] It is recommended to contact a licensed professional waste disposal service to

dispose of this material.[2] Do not mix with other waste.[3]

What should I do in case of a fire involving Benzaldehyde oxime?

Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.

[1] Firefighters should wear self-contained breathing apparatus and full protective gear.[1]
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Quantitative Hazard Data
While specific LD50 and LC50 data for Benzaldehyde oxime are not readily available in the

provided search results, the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides the following hazard statements.

Hazard Category GHS Classification

Acute Toxicity, Oral Warning: Harmful if swallowed[3]

Acute Toxicity, Dermal Warning: Harmful in contact with skin[3]

Acute Toxicity, Inhalation Warning: Harmful if inhaled[3]

Skin Corrosion/Irritation Warning: Causes skin irritation[3]

Serious Eye Damage/Eye Irritation Warning: Causes serious eye irritation[3]

Specific Target Organ Toxicity (Single Exposure) Warning: May cause respiratory irritation

Experimental Protocols
Detailed experimental protocols involving Benzaldehyde oxime should be designed and

conducted in accordance with your institution's safety guidelines and standard laboratory

practices. Always perform a thorough risk assessment before beginning any new procedure.

Visualizations
Below is a diagram illustrating the logical workflow for the safe handling and disposal of

Benzaldehyde oxime.

Caption: Safe handling and disposal workflow for Benzaldehyde oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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